5-Chloro-3-(3-methylsulfonylaminophenyl)benzoic acid, 95%

• IUPAC Name: 3-chloro-5-[3-(methanesulfonamido)phenyl]benzoic acid
• InChI: InChI=1S/C14H12ClNO4S/c1-21(19,20)16-13-4-2-3-9(8-13)10-5-11(14(17)18)7-12(15)6-10/h2-8,16H,1H3,(H,17,18)
• InChI Key: QTAMATYXTSSWQA-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC=CC(=C1)C2=CC(=CC(=C2)Cl)C(=O)O
• Molecular Formula: C14H12ClNO4S
• DSSTOX Substance ID: DTXSID00692080
• Molecular Weight: 325.8 g/mol
• CAS RN: 1261986-99-5

Description

5-Chloro-3-(3-methylsulfonylaminophenyl)benzoic acid, or 5-C3MSA-PB, is a compound that has been studied extensively in recent years for its potential applications in a variety of scientific research fields. It is part of a class of compounds known as sulfonamides, which have been used for decades in the medical field as antibiotics and anti-inflammatory agents. 5-C3MSA-PB has been found to possess unique properties that make it an attractive compound for use in a variety of laboratory experiments. In

Scientific Research Applications

5-C3MSA-PB has been studied extensively in recent years for its potential applications in a variety of scientific research fields. One potential application is in the field of drug delivery, where 5-C3MSA-PB has been found to be an effective carrier for a variety of drugs. Additionally, 5-C3MSA-PB has been studied for its potential use as an inhibitor of protein tyrosine phosphatases, which are enzymes involved in the regulation of cell signaling pathways. 5-C3MSA-PB has also been studied for its potential use in the treatment of cancer, as it has been found to inhibit the growth and proliferation of cancer cells.

Mechanism of Action

The mechanism of action of 5-C3MSA-PB is not yet fully understood. However, it is known that the compound binds to the active site of protein tyrosine phosphatases, which are enzymes involved in the regulation of cell signaling pathways. The binding of 5-C3MSA-PB to the active site of the enzyme results in the inhibition of the enzyme’s activity, which can lead to a variety of physiological and biochemical effects.
Biochemical and Physiological Effects
5-C3MSA-PB has been found to have a variety of biochemical and physiological effects. In laboratory experiments, 5-C3MSA-PB has been found to inhibit the activity of protein tyrosine phosphatases, which can lead to a variety of physiological effects, including the inhibition of cell growth and proliferation. Additionally, 5-C3MSA-PB has been found to be an effective carrier for a variety of drugs, which can lead to the delivery of drugs to specific cells or tissues.

Advantages and Limitations for Lab Experiments

5-C3MSA-PB has several advantages for use in laboratory experiments. One advantage is that the compound is relatively stable and can be stored at room temperature for extended periods of time. Additionally, the compound can be synthesized easily and inexpensively, making it an attractive option for laboratory experiments. However, there are also some limitations to the use of 5-C3MSA-PB in laboratory experiments. The compound is not very soluble in water, which can make it difficult to use in experiments that require the compound to be dissolved in aqueous solutions. Additionally, the compound is not very stable in the presence of light, making it difficult to use in experiments that require the compound to be exposed to light for extended periods of time.

Future Directions

The potential future directions for 5-C3MSA-PB are numerous. One potential direction is the development of novel drug delivery systems based on 5-C3MSA-PB. Additionally, further research into the mechanism of action of 5-C3MSA-PB could lead to the development of new drugs that target specific proteins involved in cell signaling pathways. Additionally, further research into the biochemical and physiological effects of 5-C3MSA-PB could lead to the development of new treatments for a variety of diseases and conditions. Finally, further research into the synthesis of 5-C3MSA-PB could lead to the development of new and more efficient synthesis methods.

Synthesis Methods

5-C3MSA-PB is synthesized through a process known as sulfonamidation. This process involves the reaction of an amine group with a sulfonyl group. The reaction of the two groups produces a sulfonamide, which is the chemical structure of 5-C3MSA-PB. The reaction can be catalyzed by a variety of reagents, including sodium hydroxide, potassium hydroxide, and ammonium hydroxide. The reaction must be carried out in an anhydrous environment, and the reaction temperature should be kept between 0 and 50 degrees Celsius.